Cas no 2228794-32-7 (3-(1-ethoxyethyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(1-ethoxyethyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2228794-32-7
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6428560
• PubChem ID: 165626720
• Update Time: 2025-08-02

3-(1-ethoxyethyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethoxyethyl)-1-methyl-1H-pyrazol-5-amine
• EN300-1794941
• 2228794-32-7

• Inchi： 1S/C8H15N3O/c1-4-12-6(2)7-5-8(9)11(3)10-7/h5-6H,4,9H2,1-3H3
• InChI Key： JZLHCSJZICZJSM-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(1-ethoxyethyl)-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(1-ethoxyethyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2228794-32-7): Properties, Applications, and Industry Insights

3-(1-ethoxyethyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2228794-32-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a pyrazole derivative, it features an ethoxyethyl side chain and an amine functional group, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeted therapies.

The compound's CAS number 2228794-32-7 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Recent studies highlight its utility in heterocyclic chemistry, where its 1-methyl-1H-pyrazol core enables diverse synthetic modifications. Industry reports suggest growing demand for such high-purity intermediates, driven by advancements in small-molecule drug development and crop protection formulations.

From a molecular perspective, the ethoxyethyl group in 3-(1-ethoxyethyl)-1-methyl-1H-pyrazol-5-amine enhances solubility parameters, making it valuable for formulation optimization. Analytical techniques like HPLC and NMR spectroscopy confirm its stability under standard storage conditions, addressing common concerns about compound degradation in research settings. These properties align with current industry priorities for stable synthetic intermediates with predictable reactivity profiles.

Emerging applications leverage the compound's amine functionality for cross-coupling reactions, particularly in palladium-catalyzed processes popular in modern medicinal chemistry. Patent analyses reveal its incorporation in kinase inhibitor scaffolds, responding to the pharmaceutical sector's focus on precision therapeutics. Meanwhile, material scientists are investigating its potential in functionalized polymer creation, where its hydrogen-bonding capacity may influence material properties.

Quality control protocols for CAS 2228794-32-7 emphasize chromatographic purity standards exceeding 98%, reflecting the compound's role in high-value synthesis. Regulatory databases confirm its compliance with major chemical inventories (TSCA, REACH), facilitating international research collaboration. This regulatory status positions it favorably compared to structurally similar compounds facing usage restrictions in certain markets.

Environmental and safety assessments indicate that 3-(1-ethoxyethyl)-1-methyl-1H-pyrazol-5-amine demonstrates favorable ecotoxicological profiles at research-scale quantities, addressing growing concerns about green chemistry principles. Its low bioaccumulation potential and ready biodegradability metrics align with sustainable chemistry initiatives gaining traction across academia and industry.

Supply chain data shows increasing availability of custom synthesis services for this compound, with GMP-grade options emerging for preclinical applications. The pharmaceutical intermediates market specifically highlights demand for such N-containing heterocycles, projected to grow at 6.8% CAGR through 2030 according to recent market analyses.

From a technical perspective, the compound's logP value (predicted 1.2-1.5) suggests favorable membrane permeability characteristics, explaining its utility in bioavailability enhancement studies. Computational chemistry models indicate potential molecular docking capabilities at enzymatic binding sites, particularly for metalloproteinase targets currently under investigation for various therapeutic areas.

Innovative purification methods, including preparative SFC (supercritical fluid chromatography), have been successfully applied to CAS 2228794-32-7, yielding material with chiral purity suitable for stereoselective synthesis applications. This advancement responds to the pharmaceutical industry's need for enantiomerically pure intermediates in modern drug development pipelines.

Thermal analysis data (DSC/TGA) confirms the compound's stability up to 180°C, supporting its use in high-temperature reactions common in process chemistry optimization. Such characteristics make it particularly valuable for flow chemistry applications where thermal control is critical for reaction scalability and reproducibility.

Recent publications demonstrate innovative uses of 3-(1-ethoxyethyl)-1-methyl-1H-pyrazol-5-amine in metal-organic frameworks (MOFs) design, where its bidentate ligand potential enables novel coordination geometries. Materials science researchers highlight its role in developing porous crystalline materials with potential applications in molecular separation technologies.

Analytical method development for this compound has progressed significantly, with validated UPLC-MS/MS protocols now available for trace-level detection in complex matrices. This supports its emerging applications in metabolite identification studies and ADME profiling during drug candidate evaluation.

Looking forward, the scientific community anticipates expanded applications of 2228794-32-7 in bioconjugation chemistry, particularly for antibody-drug conjugate (ADC) linker development. Its balanced hydrophilic-lipophilic properties and amine reactivity make it a promising candidate for next-generation targeted delivery systems currently transforming oncology therapeutics.